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Compound of Interest

Compound Name: Fmoc-D-Trp(Boc)-OH

Cat. No.: B557070 Get Quote

Essential Safety and Handling Guide for Fmoc-
D-Trp(Boc)-OH
For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents like Fmoc-D-Trp(Boc)-OH are paramount for both personal

safety and environmental protection. This guide provides a comprehensive overview of the

necessary personal protective equipment (PPE), operational procedures, and disposal

protocols to ensure the safe and effective use of this compound in the laboratory.

Key Physicochemical and Safety Data
Understanding the properties of Fmoc-D-Trp(Boc)-OH is crucial for safe handling. The

following table summarizes key quantitative data for this compound.
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Property Value

CAS Number 163619-04-3[1][2]

Molecular Formula C₃₁H₃₀N₂O₆[1][2]

Molecular Weight 526.58 g/mol [1][2]

Appearance White to off-white or beige powder/solid[1][2][3]

Melting Point Approximately 97 °C (Decomposes)[3]

Solubility Soluble in Dimethylformamide (DMF)[2]

Storage Temperature 2-8°C[3][4]

Water Hazard Class (WGK) WGK 3[1][4]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is critical for minimizing exposure and ensuring the

integrity of the experiment.

1. Preparation and Precaution:

Engineering Controls: All manipulations involving solid Fmoc-D-Trp(Boc)-OH should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the

risk of dust inhalation.[3]

Personal Protective Equipment (PPE): Before handling the compound, ensure you are

wearing the appropriate PPE as detailed in the following section.

Emergency Equipment: Confirm that an eyewash station and safety shower are easily

accessible.

2. Handling the Solid Compound:

When weighing and transferring the solid compound, use spatulas and weigh boats.

Avoid generating dust.[3] If there is a risk of dust formation, a particle filter respirator (N95

type) is recommended.[4]
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3. Solution Preparation:

When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

Solutions containing Fmoc-D-Trp(Boc)-OH should be clearly labeled.

4. Post-Handling:

Thoroughly clean the work area after use.

Remove and properly dispose of contaminated PPE.

Wash hands thoroughly with soap and water after completing the work.[5]

Recommended Personal Protective Equipment
(PPE)
A comprehensive suite of PPE is essential to create a barrier against potential exposure.

PPE Category Item
Specifications and
Recommendations

Eye Protection Chemical Safety Goggles

Should comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[4]

Hand Protection Chemical-Resistant Gloves
Nitrile gloves are a suitable

option.[4]

Body Protection Laboratory Coat

A lab coat or other protective

clothing should be worn to

prevent skin contact.[4]

Respiratory Protection Particle Filter Respirator

An N95-type respirator is

recommended if dust

generation is likely.[4]

Disposal Plan: A Step-by-Step Protocol
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Proper disposal of Fmoc-D-Trp(Boc)-OH and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance. This chemical should never be

disposed of down the drain.[4]

1. Waste Segregation:

Keep Fmoc-D-Trp(Boc)-OH waste separate from other chemical waste to prevent

unintended reactions.[4]

2. Waste Collection:

Solid Waste: Collect unreacted solid Fmoc-D-Trp(Boc)-OH and any contaminated

disposable items (e.g., gloves, weigh boats, paper towels) in a designated, clearly labeled,

and sealed container for solid chemical waste.[4]

Liquid Waste: Solutions containing Fmoc-D-Trp(Boc)-OH should be collected in a separate,

labeled, and sealed container for liquid chemical waste.[4] The container should be

appropriate for the solvent used (e.g., halogenated or non-halogenated).

3. Containerization and Storage:

Use chemically resistant containers that can be securely sealed.[4]

Label the waste container clearly with "Hazardous Waste" and the chemical name "Fmoc-D-
Trp(Boc)-OH".[4]

Store sealed waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.[4]

4. Final Disposal:

All waste must be disposed of through a certified chemical waste disposal program in

accordance with institutional, local, and national regulations.[4]

Workflow for Safe Handling of Fmoc-D-Trp(Boc)-OH
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Caption: Workflow for the safe handling and disposal of Fmoc-D-Trp(Boc)-OH.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b557070?utm_src=pdf-body-img
https://www.benchchem.com/product/b557070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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